methyl 1-(3-methylphenyl)-9H-pyrido[3,4-b]indole-3-carboxylate

• IUPAC Name: methyl 1-(3-methylphenyl)-9H-pyrido[3,4-b]indole-3-carboxylate
• InChI: InChI=1S/C20H16N2O2/c1-12-6-5-7-13(10-12)18-19-15(11-17(22-18)20(23)24-2)14-8-3-4-9-16(14)21-19/h3-11,21H,1-2H3
• InChI Key: DFMNHBLBWCHFKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C3C(=CC(=N2)C(=O)OC)C4=CC=CC=C4N3
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol

Description

Methyl indole-3-carboxylate is a reagent in the preparation of oncrasin-1 derivatives which is a novel inhibitor of the C-terminal domain of RNA polymerase II. It is a member of indoles and a methyl ester.

Synthesis Analysis

A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence. This procedure is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding and draws upon readily available building blocks.

Molecular Structure Analysis

The molecular structure of similar compounds indicates the presence of intermolecular N-H…O hydrogen bond. The structure may be viewed using Java or Javascript.

Chemical Reactions Analysis

Methyl indole-3-carboxylate is a reagent in the preparation of oncrasin-1 derivatives which is a novel inhibitor of the C-terminal domain of RNA polymerase II. It has a role as a metabolite. It is also used in the preparation of pyrazolodiazepine derivatives as human P2X7 receptor antagonists.

Physical And Chemical Properties Analysis

The solubility of similar compounds in ethanol is approximately 12.5 mg/ml and approximately 16 mg/ml in DMSO and DMF. They are sparingly soluble in aqueous buffers.

Mechanism of Action

While the specific mechanism of action for “methyl 1-(3-methylphenyl)-9H-pyrido[3,4-b]indole-3-carboxylate” is not directly available, related compounds such as indole-3-carbaldehyde act as a receptor agonist at the aryl hydrocarbon receptor in intestinal immune cells, in turn stimulating the production of interleukin-22 which facilitates mucosal reactivity.

Safety and Hazards

This material should be considered hazardous until information to the contrary becomes available. Do not ingest, swallow, or inhale. Do not get in eyes, on skin, or on clothing. It also has hazard classifications of Acute Tox. 3 Oral - Eye Irrit. 2.

Future Directions

Indole derivatives are essential entities and could be found in many natural products like indole alkaloids, fungal, and marine organisms. The indole nucleus has exhibited many important biological activities including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors and anti-HIV activities. Therefore, the future directions of “methyl 1-(3-methylphenyl)-9H-pyrido[3,4-b]indole-3-carboxylate” could be in the development of new drugs with these activities.